Cas no 153391-40-3 (1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-)

• Product Name: 1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-
• CAS No: 153391-40-3
• MF: C₁₁H₈BrN₃
• MW: 262.105320930481
• CID: 1333265
• PubChem ID: 7241170
• Update Time: 2025-04-20

1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-acetonitrile, 5-(4-bromophenyl)-
• AK-087/42718343
• 153391-40-3
• [5-(4-Bromo-phenyl)-1H-pyraZol-3-yl]-acetonitrile
• 2-(5-(4-Bromophenyl)-1H-pyrazol-3-yl)acetonitrile
• MFCD06590041
• [5-(4-bromophenyl)-1H-pyrazol-3-yl]acetonitrile
• 2-[3-(4-bromophenyl)-1H-pyrazol-5-yl]acetonitrile
• CHEMBL2435473

• Inchi： 1S/C11H8BrN3/c12-9-3-1-8(2-4-9)11-7-10(5-6-13)14-15-11/h1-4,7H,5H2,(H,14,15)
• InChI Key： LONGYNYRAPHNDS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(CC#N)NN=1

Computed Properties

• Exact Mass: 260.99024
• Monoisotopic Mass: 260.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• PSA: 52.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles